Cas no 754966-95-5 ((1,3-thiazol-4-yl)methanesulfonyl chloride)

• Product Name: (1,3-thiazol-4-yl)methanesulfonyl chloride
• CAS No: 754966-95-5
• MDL: MFCD16671715
• CID: 4658503
• PubChem ID: 15895282
• Update Time: 2025-10-29

(1,3-thiazol-4-yl)methanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1,3-THIAZOL-4-YLMETHANESULFONYL CHLORIDE
• (1,3-thiazol-4-yl)methanesulfonyl chloride

• MDL： MFCD16671715

Additional information on (1,3-thiazol-4-yl)methanesulfonyl chloride

Recent Advances in the Application of (1,3-thiazol-4-yl)methanesulfonyl chloride (CAS: 754966-95-5) in Chemical Biology and Pharmaceutical Research

The compound (1,3-thiazol-4-yl)methanesulfonyl chloride (CAS: 754966-95-5) has recently garnered significant attention in chemical biology and pharmaceutical research due to its versatile reactivity and potential applications in drug discovery and development. This sulfonyl chloride derivative, characterized by its thiazole core, serves as a key intermediate in the synthesis of biologically active molecules, particularly in the context of targeted covalent inhibitors and prodrug design. Recent studies have highlighted its utility in modifying peptides, proteins, and small molecules, enabling the exploration of novel therapeutic strategies.

One of the most notable applications of (1,3-thiazol-4-yl)methanesulfonyl chloride is its role in the development of covalent inhibitors targeting cysteine residues in proteins. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in synthesizing irreversible inhibitors for kinases involved in cancer progression. The researchers utilized the compound's electrophilic sulfonyl chloride group to selectively modify cysteine residues in the ATP-binding pocket of target kinases, leading to potent and selective inhibition. This approach offers a promising avenue for overcoming drug resistance in oncology.

In addition to its use in covalent inhibitor design, (1,3-thiazol-4-yl)methanesulfonyl chloride has been employed in the synthesis of prodrugs with improved pharmacokinetic properties. A recent study in ACS Medicinal Chemistry Letters (2024) reported its application in creating sulfonamide-based prodrugs of antiviral agents. The thiazole moiety was found to enhance membrane permeability, while the sulfonyl chloride group facilitated the attachment of cleavable promoiety, enabling controlled drug release. This strategy significantly improved the oral bioavailability of the parent compounds, addressing a critical challenge in antiviral therapy.

Structural modifications of (1,3-thiazol-4-yl)methanesulfonyl chloride have also been explored to optimize its reactivity and selectivity. Computational studies published in Chemical Science (2023) provided insights into the electronic properties of the thiazole ring and its influence on the sulfonyl chloride's electrophilicity. These findings have guided the design of derivatives with tailored reactivity profiles, expanding the compound's utility in diverse chemical biology applications. Notably, fluorinated analogs exhibited enhanced stability while maintaining sufficient reactivity for biological applications.

The safety and handling considerations for (1,3-thiazol-4-yl)methanesulfonyl chloride have been addressed in recent technical reports. As a reactive sulfonyl chloride derivative, it requires careful handling under inert atmosphere and low temperatures to prevent decomposition. However, its stability in anhydrous organic solvents at -20°C makes it practical for laboratory use. Recent improvements in synthetic protocols have increased its accessibility to researchers, with several commercial suppliers now offering the compound with purity ≥98%.

Looking forward, the unique properties of (1,3-thiazol-4-yl)methanesulfonyl chloride position it as a valuable tool in chemical biology and drug discovery. Ongoing research is exploring its applications in PROTAC (proteolysis targeting chimera) design and activity-based protein profiling. The compound's ability to selectively modify biological targets while offering opportunities for further functionalization makes it particularly attractive for these emerging technologies. As synthetic methodologies continue to advance, we anticipate seeing expanded applications of this versatile building block in pharmaceutical research.